methyl 2-([1,1'-biphenyl]-4-ylcarboxamido)-3-(methylcarbamoyl)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: methyl 3-(methylcarbamoyl)-2-[(4-phenylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C24H23N3O4S/c1-25-22(29)20-18-12-13-27(24(30)31-2)14-19(18)32-23(20)26-21(28)17-10-8-16(9-11-17)15-6-4-3-5-7-15/h3-11H,12-14H2,1-2H3,(H,25,29)(H,26,28)
• InChI Key: VNJFYMHQUCVYCQ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(SC2=C1CCN(C2)C(=O)OC)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C24H23N3O4S
• Molecular Weight: 449.5 g/mol

Description

Methyl 2-([1,1'-biphenyl]-4-ylcarboxamido)-3-(methylcarbamoyl)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C24H23N3O4S and its molecular weight is 449.53. The purity is usually 95%.
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Scientific Research Applications

Anti-Inflammatory and Cardiovascular Applications

Compounds with structures similar to the mentioned chemical have been synthesized as part of research programs targeting novel molecules with potential anti-inflammatory properties. For instance, methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate has been studied for its anti-inflammatory activity, suggesting that derivatives of thieno[2,3-c]pyridine might also exhibit such biological activities (Moloney, 2001).

Synthesis and Chemical Reactivity

Research on the synthesis and reactivity of related compounds, such as the phosphine-catalyzed [4 + 2] annulation to synthesize highly functionalized tetrahydropyridines, highlights the versatility of pyridine and thieno[2,3-c]pyridine derivatives in chemical synthesis. This demonstrates the compound's potential for creating a variety of structurally diverse and functionally rich molecules (Zhu et al., 2003).

Antihypertensive and Vasodilator Effects

Studies on dihydropyridines and thienopyridines have shown that these compounds can have significant antihypertensive and vasodilator effects. Such research indicates that derivatives of thieno[2,3-c]pyridine may hold potential for the development of new cardiovascular drugs (Adachi et al., 1988).

Antitumor Activity

Functionalized methyl 3-(hetero)arylthieno[3,2-b]pyridine-2-carboxylates have been synthesized and evaluated for their antitumoral potential against triple-negative breast cancer cell lines. This suggests that the structural framework of thieno[2,3-c]pyridine derivatives could be beneficial in the search for new antitumor agents (Silva et al., 2021).